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Compound of Interest

Compound Name: AM103

Cat. No.: B8567433

Clarification: The Milesight AM103 is an electronic indoor ambiance monitoring sensor, not a
chemical substance. This guide provides the essential safety, logistical, and operational
information for its proper handling and use by researchers, scientists, and drug development
professionals in a laboratory or similar indoor environment.

The AM103 is a compact sensor designed to measure temperature, humidity, and carbon
dioxide (CO2) levels.[1][2][3] Real-time data is displayed on its E-ink screen and can be
transmitted wirelessly using LoORaWAN® technology.[1][2] This device is widely utilized in
offices, classrooms, retail stores, and healthcare facilities to monitor environmental conditions.

[4115]

Safety Precautions

While the AM103 is not a hazardous chemical, proper handling of the electronic device and its
components is necessary to ensure safety and longevity.

« Battery Handling: The AM103 is powered by two replaceable ER14505 Li-SOCI2 batteries.
[6] Handle batteries with care and follow the manufacturer's instructions for replacement. Do
not short-circuit, disassemble, heat, or incinerate the batteries.

e Device Placement: Install the sensor in a location that does not obstruct pathways or create
a safety hazard. Use the provided wall mounting kits or 3M tapes for secure installation.
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» Environmental Conditions: The AM103 is designed for indoor use and has an IP30 rating.[7]
Avoid exposing the device to water or extreme temperatures outside its operational range.
The screen will automatically turn off if the temperature is outside the 0°C to 40°C range.[6]

o Cleaning: To clean the device, use a soft, dry cloth. Do not use liquid or aerosol cleaners.
Operational Plan and Disposal

Installation and Configuration:

o Power On: Press the power button for more than 3 seconds to turn on the device.

o Configuration: Use a smartphone with NFC capabilities to configure the device through the
"Milesight ToolBox" App.[8]

» Mounting: Securely mount the device on a wall using the provided mounting kits.
Data Management:

The AM103 can be integrated with the Milesight IoT Cloud solution for remote data
management and visualization.[1][2] Data is transmitted via a LoORaWAN® gateway. The device
can store up to 640 historical records locally and supports data retransmission to prevent data
loss.[3][5]

Disposal:

Dispose of the AM103 sensor and its batteries in accordance with local regulations for
electronic waste. Do not dispose of the device or its batteries in regular trash.

Device Specifications

The following table summarizes the key technical specifications for the Milesight AM103

Sensor.
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Feature

Specification

Sensors

Temperature, Humidity, CO2

Wireless Technology

LoRaWAN®

Frequency Bands

CN470/IN865/RU8B64/EU868/US915/AU915/KR
920/AS923-1&2&38&4

Temperature Range

-20°C to +70°C

Temperature Accuracy

+0.3°C (0°C to 70°C), +0.6°C (-20°C to 0°C)

Humidity Range

0% to 100% RH

Humidity Accuracy

+3% (10% to 90% RH), +5% (below 10% and
above 90% RH)

2 x 2700 mAh ER14505 Li-SOCI2 (replaceable)

Battery Type 6]

Battery Life Over 3 years[1][2][5]
Configuration NFC

IP Rating IP30[7]

Experimental Workflow: Environmental Monitoring

The following diagram illustrates the workflow for setting up and utilizing the AM103 sensor for
indoor environmental monitoring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for the AM103
Sensor]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-am103]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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